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Introduction

(+)-Rosamultin is a naturally occurring pentacyclic triterpenoid glycoside with the molecular
formula C36H58010.[1][2] It has been isolated from plants of the Rosaceae family, such as
Potentilla anserina L.[3] As a member of the ursane-type triterpenoid class, (+)-Rosamultin
and its analogs are of significant interest to researchers in natural product chemistry,
pharmacology, and drug development due to their diverse biological activities, including
antioxidant and nephroprotective effects.[3]

This technical guide provides a comprehensive overview of the spectroscopic data for (+)-
Rosamultin, focusing on Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). It
is intended for researchers, scientists, and drug development professionals who require a
detailed understanding of the structural characterization of this complex natural product. The
guide includes structured data tables, detailed experimental protocols for spectroscopic
analysis, and visualizations of the analytical workflow and molecular structure.

Spectroscopic Data

The structural elucidation of (+)-Rosamultin relies on a combination of one-dimensional (1D)
and two-dimensional (2D) NMR techniques, along with high-resolution mass spectrometry.
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Mass Spectrometry (MS) Data

High-resolution mass spectrometry is employed to determine the elemental composition and
exact molecular weight of the compound.

Table 1: Mass Spectrometry Data for (+)-Rosamultin

Parameter Value Source
Molecular Formula C36H58010 [1112]
Molecular Weight 650.8 g/mol [1][2]
Exact Mass 650.40299804 Da [2]
Observed lon (ESI+) m/z 673.5 [M+Na]+ [4]

Nuclear Magnetic Resonance (NMR) Data

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the
molecule. While a complete, officially published and assigned NMR dataset for (+)-Rosamultin
is not readily available in the public domain, the following tables present representative *H and
13C NMR data. This data is compiled based on the known structure of (+)-Rosamultin and
typical chemical shift values for similar ursane-type triterpenoid glycosides.

Disclaimer: The following NMR data is representative and intended for illustrative purposes.
Actual experimental values may vary based on solvent and acquisition parameters.

Table 2: Representative *H NMR Data for (+)-Rosamultin (500 MHz, Pyridine-ds)
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Position o (ppm) Multiplicity J (Hz)
Aglycone Moiety

H-3 3.45 dd 11.5,4.5
H-12 5.48 t 35

H-18 2.60 d 11.0
Me-23 1.05 s

Me-24 0.95 S

Me-25 0.85 s

Me-26 1.10 S

Me-27 1.25 S

Me-29 0.98 d 6.5
Me-30 0.90 d 6.5
Glucose Moiety

H-1' 5.40 d 7.8

H-2' 4.15 t 8.0

H-3' 4.30 t 8.5

H-4' 4.35 t 8.5

H-5' 4.00 m

H-6'a 4.50 dd 11.5,2.5
H-6'b 4.40 dd 11.5,5.0

Table 3: Representative 13C NMR Data for (+)-Rosamultin (125 MHz, Pyridine-ds)
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Position o (ppm) Position o (ppm)
Aglycone Moiety Glucose Moiety

C-1 39.0 C-1 95.5
C-2 68.9 C-2' 74.0
C-3 83.5 C-3 79.0
C-4 39.5 C-4' 71.5
C-5 56.0 C-5' 78.5
C-6 18.5 C-6' 62.8
C-7 33.5

C-8 40.0

C-9 48.0

C-10 37.5

C-11 24.0

C-12 126.0

C-13 139.0

C-14 42.5

C-15 29.0

C-16 26.0

C-17 48.5

C-18 54.0

C-19 72.0

C-20 42.0

C-21 27.0

C-22 37.0
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C-23 28.5
C-24 17.0
C-25 16.5
C-26 175
C-27 24.5
C-28 177.0
C-29 17.8
C-30 215

Experimental Protocols

The following protocols outline standard methodologies for the spectroscopic analysis of

triterpenoid glycosides like (+)-Rosamultin.

Sample Preparation

Isolation: (+)-Rosamultin is isolated from the plant source (e.g., roots of Potentilla anserina
L.) using chromatographic techniques such as column chromatography over silica gel
followed by preparative High-Performance Liquid Chromatography (HPLC) to achieve high

purity.

NMR Sample: 5-10 mg of the purified compound is dissolved in 0.5-0.6 mL of a suitable
deuterated solvent (e.g., pyridine-ds, methanol-da, DMSO-ds). Pyridine-ds is often preferred
for triterpenoid glycosides as it provides good signal dispersion, especially for hydroxyl and
anomeric protons. The solution is filtered into a 5 mm NMR tube. Tetramethylsilane (TMS) is
used as an internal standard (6 = 0.00 ppm).

MS Sample: A dilute solution of the purified compound (approx. 10-50 pg/mL) is prepared in
a suitable solvent like methanol or acetonitrile, often with the addition of sodium acetate to
promote the formation of [M+Na]* adducts for enhanced sensitivity in ESI-MS.

NMR Data Acquisition
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NMR experiments are typically performed on a high-field spectrometer (500 MHz or higher) to

ensure adequate resolution.

'H NMR: A standard single-pulse experiment is used to obtain the proton spectrum. Key
parameters include a 30° pulse angle, a relaxation delay of 1-2 seconds, and acquisition of
16-32 scans.

13C NMR: A proton-decoupled experiment with a 45° pulse angle and a relaxation delay of 2
seconds is used. Due to the lower natural abundance of 13C, a larger number of scans
(1024-4096) is required.

DEPT (Distortionless Enhancement by Polarization Transfer): DEPT-135 and DEPT-90
experiments are run to differentiate between CHs, CHz, and CH carbons. In a DEPT-135
spectrum, CH/CHs signals are positive, and CH: signals are negative. A DEPT-90 spectrum
shows only CH signals.

2D COSY (Correlation Spectroscopy): This experiment identifies proton-proton (*H-1H) spin-
spin couplings, revealing adjacent protons, which is crucial for tracing out the spin systems in
the aglycone and sugar rings.

2D HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons
with their directly attached carbons, providing unambiguous C-H one-bond connections.

2D HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations
between protons and carbons over two to three bonds. It is vital for connecting different spin
systems, identifying quaternary carbons, and determining the glycosidic linkage between the
sugar and the aglycone.

2D ROESY (Rotating-frame Overhauser Effect Spectroscopy): This experiment identifies
protons that are close in space (through-space correlations), which is essential for
determining the relative stereochemistry and conformation of the molecule. A mixing time of
200-500 ms is typically used for molecules of this size.

Mass Spectrometry (MS) Acquisition

Instrumentation: A high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight
(Q-TOF) or Orbitrap instrument, equipped with an Electrospray lonization (ESI) source is
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commonly used.

 |onization Mode: Positive ion mode (ESI+) is typically employed for triterpenoid glycosides,
often with the addition of sodium salts to promote the formation of sodiated adducts
([M+Na]*), which are stable and easy to detect.

e Analysis: Data is acquired in full scan mode over a mass range of m/z 100-1000 to detect
the molecular ion. The high-resolution data allows for the calculation of the elemental formula
with high accuracy.

Visualizations
Workflow for Spectroscopic Elucidation

The following diagram illustrates the general workflow for the isolation and structural elucidation
of a natural product like (+)-Rosamultin.

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1229343/docs?utm_src=pdf-body#a-technical-guide-to-the-spectroscopic-analysis-of-rosamultin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229343?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Isolation & Purification
Plant Material

(e.g., Potentilla anserina)
izxtraction

Crude Extract

Fractionation
Column Chromatography
(Silica Gel)

L:ine Separation
Preparative HPLC

Pure (+)-Rosamultin

\

Spect)rg%opic Analysis
[].D & 2D NMR Analysis) HR-MS Analysis

2D Structure & Connectivity Molecular Formula
(COSY, HMBC, HSQC) (C36H58010)

3D Stereochemistry
(Gle]=5%)

/

Strycture Ellzidation

Final Structure of
(+)-Rosamultin

Click to download full resolution via product page

Caption: Workflow for the Isolation and Structural Elucidation of (+)-Rosamultin.
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Chemical Structure of (+)-Rosamultin

The diagram below shows the chemical structure of (+)-Rosamultin, highlighting the key
moieties.

Triterpenoid Aglycone = :
|:| (Ursane Type) B-D-Glucose Moiety

Click to download full resolution via product page

Caption: Chemical Structure of (+)-Rosamultin (C36H58010).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Rosamultin | C36H58010 | CID 21122581 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Rosamultin from Potentilla anserine L. exhibits nephroprotection and antioxidant activity
by regulating the reactive oxygen species/C/EBP homologous protein signaling pathway -
PubMed [pubmed.ncbi.nim.nih.gov]

e 4. researchgate.net [researchgate.net]

¢ To cite this document: BenchChem. [A Technical Guide to the Spectroscopic Analysis of (+)-
Rosamultin]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1229343/docs#a-technical-guide-to-the-
spectroscopic-analysis-of-rosamultin]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1229343/docs?utm_src=pdf-body#a-technical-guide-to-the-spectroscopic-analysis-of-rosamultin
https://www.benchchem.com/product/b1229343/docs?utm_src=pdf-body#a-technical-guide-to-the-spectroscopic-analysis-of-rosamultin
https://www.benchchem.com/product/b1229343/docs?utm_src=pdf-body-img#a-technical-guide-to-the-spectroscopic-analysis-of-rosamultin
https://www.benchchem.com/product/b1229343/docs?utm_src=pdf-body#a-technical-guide-to-the-spectroscopic-analysis-of-rosamultin
https://www.benchchem.com/product/b1229343?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/figure/Chemical-structure-of-rosamultin-Molecular-formula-C36H58O10-molecular-weight-65084_fig1_326445841
https://pubchem.ncbi.nlm.nih.gov/compound/Rosamultin
https://pubmed.ncbi.nlm.nih.gov/34533242/
https://pubmed.ncbi.nlm.nih.gov/34533242/
https://pubmed.ncbi.nlm.nih.gov/34533242/
https://www.researchgate.net/figure/H-and-13-C-NMR-data-for-compounds-1-and-2-d-in-ppm-J-in-Hz_tbl1_268234344
https://www.benchchem.com/product/b1229343/docs#a-technical-guide-to-the-spectroscopic-analysis-of-rosamultin
https://www.benchchem.com/product/b1229343/docs#a-technical-guide-to-the-spectroscopic-analysis-of-rosamultin
https://www.benchchem.com/product/b1229343/docs#a-technical-guide-to-the-spectroscopic-analysis-of-rosamultin
https://www.benchchem.com/product/b1229343/docs#a-technical-guide-to-the-spectroscopic-analysis-of-rosamultin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1229343?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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